5-methyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H18N8O2/c1-13-17(11-23-29(13)15-7-4-3-5-8-15)20(30)22-12-18-25-26-19-16(9-6-10-28(18)19)21-24-14(2)27-31-21/h3-11H,12H2,1-2H3,(H,22,30)
• InChI Key: DMERPTQILYQTTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=NN=C4N3C=CC=C4C5=NC(=NO5)C
• Molecular Formula: C21H18N8O2
• Molecular Weight: 414.4 g/mol

Description

The compound “5-methyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1-phenyl-1H-pyrazole-4-carboxamide” is a complex organic molecule. It contains several heterocyclic rings including a pyrazole, a triazolo, and an oxadiazole.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. Another method involves an iodine-assisted protocol for the synthesis of 5-substituted-3-methyl/benzyl-1,3,4-oxadiazol-2 (3 H)-ones.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The oxadiazole ring is a five-membered aromatic heterocycle containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The triazolo ring is a five-membered aromatic heterocycle containing two carbon atoms and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The oxadiazole and triazolo rings are known to participate in a variety of chemical reactions.

Scientific Research Applications

Medicinal Chemistry Applications

Studies on related heterocyclic compounds have demonstrated a broad range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, pyrazolopyrimidines and triazolopyrimidines derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, showing promising results against various bacterial and fungal species, as well as potential antitumor effects in cell line assays (Rahmouni et al., 2016). Similarly, pyridine- and pyrazinecarboxylic acids substituted with oxadiazole derivatives have shown activity against Mycobacterium tuberculosis, indicating their potential as antimycobacterial agents (Gezginci et al., 1998).

Future Directions

Future research could focus on further elucidating the synthesis, properties, and potential applications of this compound. Given the biological activity of similar compounds, it may be of interest in the development of new pharmaceuticals.